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Compound of Interest

Compound Name: Cox-2-IN-9

Cat. No.: B12417695

Essential Safety and Handling Guide for Cox-2-IN-9

Disclaimer: A specific Safety Data Sheet (SDS) for Cox-2-IN-9 is not publicly available. The
following guidance is based on the safety information for Celecoxib, a structurally related Cox-2
inhibitor, and established best practices for handling potent research compounds. Researchers
must conduct a thorough risk assessment before handling this substance and consult with their
institution's Environmental Health and Safety (EHS) department.

This guide provides essential safety and logistical information for researchers, scientists, and
drug development professionals working with Cox-2-IN-9. Adherence to these procedures is
critical to ensure personal safety and minimize environmental contamination.

Key Safety and Physical Data (Based on Celecoxib as a
Surrogate)
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Property Information

Physical State Solid[1]

Appearance No information available

Odor No information available

Melting Point/Range 156 - 157 °C/ 312.8 - 314.6 °F[1]

Suspected of damaging fertility or the unborn

child. May cause damage to organs through
Hazard Statements

prolonged or repeated exposure (Stomach,

Cardiovascular system, intestinal tract).[2]

Signal Word Warning[2]

Obtain special instructions before use. Do not
handle until all safety precautions have been
read and understood. Do not breathe dust.

) Wear protective gloves/protective clothing/eye

Precautionary Statements _ _

protection/face protection. If exposed or
concerned: Get medical advice/attention.
Dispose of contents/container to an approved

waste disposal plant.[2]

Personal Protective Equipment (PPE)

The selection of appropriate PPE is the final and critical barrier in preventing exposure to
hazardous chemicals. For handling Cox-2-IN-9, the following PPE is mandatory:

e Hand Protection: Wear two pairs of powder-free nitrile or neoprene chemotherapy-grade
gloves. The outer glove should be removed and disposed of as hazardous waste
immediately after handling the compound. The inner glove should be removed and disposed
of after completing the task and before leaving the work area.

o Eye and Face Protection: Safety glasses with side shields are the minimum requirement. For
procedures with a risk of splashing or aerosol generation, chemical safety goggles and a
face shield are required.
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o Respiratory Protection: For handling powders outside of a certified chemical fume hood or
other ventilated enclosure, a NIOSH-approved respirator (e.g., N95 or higher) is necessary
to prevent inhalation of dust particles.

o Body Protection: A disposable, low-permeability gown with a solid front, long sleeves, and
tight-fitting cuffs should be worn over laboratory clothing. Lab coats made of absorbent
materials are not suitable. Shoe covers should be worn in designated handling areas.

PPE Selection Workflow
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Risk Assessment

Start: Handling Cox-2-IN-9

Assess Task:
- Weighing Powder
- Preparing Solution
- Administering

\

Potential Exposure?
- Inhalation (dust)
- Dermal Contact

- Ingestion
- Eye Contact

Dermal/lngestion Risk Eye Contgct Risk Inhalation Risk Derma) Risk

\ \
o Eye/Face Protection: Respiratory Protection: Body Protection:
. DoubIeHl\ilii?r?leF/)lr\lo(:?)CtrIg:é Gloves - Safety Glasses (min) - Fume Hood or - Disposable Gown
P - Goggles/Face Shield (splash risk) - N95 Respirator - Shoe Covers

Action

Proceed with Task

Stop and Re-evaluate

Click to download full resolution via product page
Caption: PPE selection workflow for handling Cox-2-IN-9.
Experimental Protocols: Safe Handling and Disposal

Handling Procedures

¢ Preparation:
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o Designate a specific area for handling Cox-2-IN-9, preferably within a certified chemical
fume hood or a ventilated balance enclosure for weighing.

o Ensure all necessary PPE is available and has been inspected for integrity.

o Have a chemical spill kit readily accessible.

e Weighing and Reconstitution:

o Perform all manipulations of the solid compound within a chemical fume hood or other
contained, ventilated space to minimize inhalation exposure.

o Use anti-static weigh paper or a weighing funnel to prevent dispersal of the powder.

o When reconstituting, add the solvent slowly to the solid to avoid aerosolization. The
compound is soluble in DMSO.

e General Use:
o Avoid direct contact with the skin, eyes, and clothing.
o Do not eat, drink, or smoke in areas where Cox-2-IN-9 is handled or stored.

o Wash hands thoroughly after handling, even if gloves were worn.

Disposal Plan

All waste generated from the handling of Cox-2-IN-9 must be considered hazardous.
e Solid Waste:

o Place all contaminated solid waste, including gloves, weigh paper, pipette tips, and
disposable gowns, into a clearly labeled, sealed hazardous waste container.

o Quter gloves should be placed in a sealable bag for disposal immediately after use.

e Liquid Waste:
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o Collect all liquid waste containing Cox-2-IN-9 in a designated, sealed, and properly
labeled hazardous waste container.

o Do not dispose of solutions containing this compound down the drain.

o Container Disposal:

o Empty containers should be triple-rinsed with a suitable solvent. The rinsate must be
collected as hazardous liquid waste.

o Dispose of the rinsed container according to your institution's EHS guidelines.
e Labeling and Storage of Waste:

o All waste containers must be labeled with "Hazardous Waste," the full chemical name
("Cox-2-IN-9"), and the primary hazards (e.g., "Toxic," "Reproductive Hazard").

o Store waste containers in a designated, secure area away from incompatible materials
until they are collected by EHS for final disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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